Cas no 1804896-30-7 (Ethyl 2-methoxy-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 2-methoxy-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804896-30-7
• MF: C₁₀H₉F₃N₂O₆
• MW: 310.183473348618
• CID: 4838991
• Update Time: 2025-05-19

Ethyl 2-methoxy-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methoxy-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H9F3N2O6/c1-3-20-9(16)7-5(21-10(11,12)13)4-6(15(17)18)14-8(7)19-2/h4H,3H2,1-2H3
• InChI Key： JYNYEFIGJRKERJ-UHFFFAOYSA-N
• SMILES： FC(OC1C=C([N+](=O)[O-])N=C(C=1C(=O)OCC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• XLogP3: 2.7
• Topological Polar Surface Area: 104

Additional information on Ethyl 2-methoxy-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate

Ethyl 2-methoxy-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804896-30-7): A Comprehensive Overview

Ethyl 2-methoxy-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804896-30-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, holds promise in the development of novel therapeutic agents. Its unique chemical properties, derived from the combination of methoxy, nitro, and trifluoromethoxy substituents on a pyridine backbone, make it a versatile intermediate in synthetic chemistry.

The significance of this compound lies in its potential applications across various domains of chemical biology. Specifically, the presence of multiple functional groups such as nitro and trifluoromethoxy groups enhances its reactivity and makes it a valuable building block for designing complex molecules. In recent years, there has been a surge in research focused on developing small-molecule inhibitors for therapeutic purposes, and compounds like Ethyl 2-methoxy-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate play a crucial role in this endeavor.

One of the most compelling aspects of Ethyl 2-methoxy-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate is its role in the synthesis of bioactive molecules. The pyridine core is a common motif in many pharmacologically active compounds, and modifications to this core can lead to significant changes in biological activity. For instance, the introduction of electron-withdrawing groups such as nitro and trifluoromethoxy can alter the electronic properties of the molecule, thereby influencing its interactions with biological targets.

In the context of drug discovery, Ethyl 2-methoxy-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate has been explored as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that specifically inhibit certain kinases, researchers aim to develop treatments that can modulate these pathways effectively. The structural features of Ethyl 2-methoxy-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate make it an attractive candidate for such applications.

The< strong>Ethyl 2-methoxy-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate CAS No. 1804896-30-7 has also been studied in the context of developing antiviral agents. Viruses rely on host cellular machinery to replicate, and inhibiting viral enzymes or processes can be an effective strategy for antiviral therapy. The compound's ability to serve as a precursor for more complex molecules has made it a valuable tool in synthetic virology and antiviral drug design.

Recent advancements in computational chemistry have further enhanced the utility of Ethyl 2-methoxy-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate. High-throughput virtual screening techniques allow researchers to rapidly evaluate large libraries of compounds for their potential biological activity. By leveraging computational methods, scientists can predict how different modifications to the pyridine core might affect the molecule's interactions with biological targets. This approach has accelerated the discovery process and led to the identification of novel lead compounds.

The< strong>Ethyl 2-methoxy-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate CAS No. 1804896-30-7 also finds applications in materials science and industrial chemistry. Its unique electronic properties make it useful in the development of organic semiconductors and other advanced materials. Additionally, its role as a versatile intermediate has implications for green chemistry initiatives, as it can be used to synthesize complex molecules more efficiently and with fewer byproducts.

In conclusion, Ethyl 2-methoxy-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804896-30-7) is a multifaceted compound with significant potential across various scientific disciplines. Its structural features and reactivity make it an invaluable tool in pharmaceutical chemistry, particularly in the development of kinase inhibitors and antiviral agents. Furthermore, advancements in computational chemistry have enhanced its utility, enabling more efficient drug discovery processes. As research continues to uncover new applications for this compound, its importance is likely to grow even further.